Cas no 17368-22-8 (tetrachloropyridin-2-ol)

Tetrachloropyridin-2-ol is a chlorinated pyridine derivative with notable applications in organic synthesis and agrochemical intermediates. Its highly substituted structure, featuring four chlorine atoms and a hydroxyl group, enhances reactivity and selectivity in nucleophilic substitution and coupling reactions. The compound’s stability under acidic and oxidative conditions makes it suitable for use in demanding synthetic processes. Additionally, its electron-withdrawing properties facilitate the preparation of heterocyclic compounds and functionalized pyridines. Tetrachloropyridin-2-ol is valued for its role in developing pharmaceuticals, pesticides, and specialty chemicals, offering a versatile building block for complex molecular architectures. Proper handling is required due to its potential reactivity and toxicity.
tetrachloropyridin-2-ol structure
tetrachloropyridin-2-ol structure
Product Name:tetrachloropyridin-2-ol
CAS No:17368-22-8
MF:C5HCl4NO
MW:232.879537343979
MDL:MFCD21090411
CID:1024068
PubChem ID:12525724
Update Time:2025-06-09

tetrachloropyridin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3,4,5,6-Tetrachloropyridin-2-ol
    • 3,4,5,6-tetrachloro-2(1H)-Pyridinone
    • 2(1H)-Pyridinone, 3,4,5,6-tetrachloro-
    • 3,4,5,6-tetrachloro-2-pyridinol
    • ACT10343
    • AK101784
    • ANW-62677
    • CTK0E4258
    • Tetrachlor-2-hydroxypyridin
    • Tetrachlor-6-hydroxy-pyridin
    • tetrachloro-pyridin-2-ol
    • Tetrachlorpyridin-2-ol
    • Tetrachlor-pyridin-2-ol
    • tetrachloropyridin-2-ol
    • 3,4,5,6-TETRACHLORO-1H-PYRIDIN-2-ONE
    • EN300-1985294
    • SCHEMBL10779837
    • DTXSID70501357
    • MFCD21090411
    • AKOS037645800
    • tetrachloropyridinol
    • DA-19519
    • W19353
    • 3,4,5,6-tetrachloro-1,2-dihydropyridin-2-one
    • 3,4,5,6-Tetrachloropyridin-2(1H)-one
    • 17368-22-8
    • AS-63674
    • pyridine, 3,4,5,6-tetrachloro-2-hydroxy-
    • MDL: MFCD21090411
    • Inchi: 1S/C5HCl4NO/c6-1-2(7)4(9)10-5(11)3(1)8/h(H,10,11)
    • InChI Key: PYBJKNPWSJPKDG-UHFFFAOYSA-N
    • SMILES: ClC1=C(NC(C(=C1Cl)Cl)=O)Cl

Computed Properties

  • Exact Mass: 230.88143
  • Monoisotopic Mass: 230.881224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

tetrachloropyridin-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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